N-(5-(isoxazol-5-yl)-1,3,4-oxadiazol-2-yl)-3-methoxy-2-naphthamide

• IUPAC Name: 3-methoxy-N-[5-(1,2-oxazol-5-yl)-1,3,4-oxadiazol-2-yl]naphthalene-2-carboxamide
• InChI: InChI=1S/C17H12N4O4/c1-23-14-9-11-5-3-2-4-10(11)8-12(14)15(22)19-17-21-20-16(24-17)13-6-7-18-25-13/h2-9H,1H3,(H,19,21,22)
• InChI Key: GUCMEXWEUNZQEQ-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC2=CC=CC=C2C=C1C(=O)NC3=NN=C(O3)C4=CC=NO4
• Molecular Formula: C17H12N4O4
• Molecular Weight: 336.30 g/mol
• CAS No.: 946281-62-5

Description

N-(5-(isoxazol-5-yl)-1,3,4-oxadiazol-2-yl)-3-methoxy-2-naphthamide is a useful research compound. Its molecular formula is C17H12N4O4 and its molecular weight is 336.307. The purity is usually 95%.
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Scientific Research Applications

Anticancer Potential

Research has shown that derivatives of 1,3,4-oxadiazole, such as N-(5-(isoxazol-5-yl)-1,3,4-oxadiazol-2-yl)-3-methoxy-2-naphthamide, have been synthesized and evaluated for their anticancer properties. Specifically, compounds synthesized from similar structures have demonstrated significant activity against breast cancer cell lines, highlighting their potential as candidates for anticancer therapy (Salahuddin et al., 2014). This underscores the compound's relevance in the development of new therapeutic agents targeting various cancer types.

Anticonvulsant Activity

Further research into the structural analogs of this compound reveals their utility in anticonvulsant applications. Studies have been conducted on novel semicarbazones based 2,5-disubstituted-1,3,4-oxadiazoles, demonstrating significant anticonvulsant activities. These compounds were evaluated using various models, including the maximal electroshock seizure (MES) test, with some showing promise as potential anticonvulsant medications (H. Rajak et al., 2010).

Pharmacological Evaluation

The pharmacological potential of 1,3,4-oxadiazole and pyrazole novel derivatives, including structures akin to this compound, has been explored for toxicity assessment, tumor inhibition, antioxidant, analgesic, and anti-inflammatory actions. Docking studies against various targets, including epidermal growth factor receptor (EGFR) and cyclooxygenase-2 (COX-2), have been conducted. These studies indicate the compound's broad pharmacological applications and potential in drug development (M. Faheem, 2018).